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Diaplasinin (PAI-749) Overview

The table below summarizes the core chemical and biological data for Diaplasinin available from supplier

catalogs and scientific literature [1] [2].

Property Description

CAS Number 481631-45-2 [1] [2]

Synonyms PAI-749 [1] [2]

Molecular Formula C₃₂H₃₁N₅O [1] [2]

Molecular Weight 501.62 g/mol [1] [2]

Biological Target Plasminogen Activator Inhibitor-1 (PAI-1) [1] [2]

Reported IC₅₀ 295 nM [1]

Reported Activity Antithrombotic efficacy [1]

Solubility (for in vitro work) 125 mg/mL in DMSO (249.19 mM) [1]
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Methodological Considerations for PAI-1 Inhibitors

A significant challenge in developing PAI-1 inhibitors lies in the unique biochemistry of the target itself.

While the search results do not contain specific troubleshooting data for Diaplasinin, research on other

small-molecule inhibitors like AZ3976 highlights critical factors to consider [3].

Conformational State Specificity: Some inhibitors, such as AZ3976, do not bind to the active form
of PAI-1 but instead bind selectively to its latent form. The proposed mechanism of action for these

compounds is accelerating the latency transition of active PAI-1, thereby depleting the pool of
active inhibitor [3]. The binding affinity for your compound could differ drastically depending on which

conformational state (active, latent, or a "prelatent" intermediate) it targets.
Influence of Vitronectin: In vivo, a significant portion of circulating PAI-1 is stabilized in its active

conformation by binding to the plasma protein vitronectin [3]. An inhibitor's efficacy may be reduced if
it cannot effectively target PAI-1 in this complex. The experimental results can vary between assays

using free PAI-1 versus assays using the PAI-1-vitronectin complex.
Stability and Half-life: Active PAI-1 has a naturally short half-life (approximately 1-2 hours at 37°C)

as it spontaneously converts to the latent form [4] [3]. This intrinsic instability can complicate assay
design and interpretation, as the concentration of the active target decreases over time.

Proposed Experimental Workflow

To systematically address these challenges in your research, you could adopt the following workflow, which

is visualized in the diagram below.
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Start

1. Confirm Binding Specificity
Use SPR or ITC to characterize
binding to active, latent PAI-1,

and PAI-1/VN complex.

2. Assess Vitronectin Impact
Perform chromogenic/plasma

clot lysis assays with and
without vitronectin.

3. Validate Functional Activity
Determine IC₅₀ in relevant

cellular or physiological models
of fibrinolysis.

4. Troubleshoot Inconsistencies
Re-optimize buffer conditions,

PAI-1 source, or compound
solubility/stability.

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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